Cas no 1187930-36-4 ((R)-6-(1-Amino-2-methyl-propyl)-pyridin-3-ylamine)

• Product Name: (R)-6-(1-Amino-2-methyl-propyl)-pyridin-3-ylamine
• CAS No: 1187930-36-4
• MF: C₉H₁₅N₃
• MW: 165.235501527786
• MDL: MFCD11508936
• CID: 4773581
• Update Time: 2026-02-26

(R)-6-(1-Amino-2-methyl-propyl)-pyridin-3-ylamine Chemical and Physical Properties

Names and Identifiers

• (R)-6-(1-AMINO-2-METHYL-PROPYL)-PYRIDIN-3-YLAMINE
• SB31342
• (R)-6-(1-Amino-2-methylpropyl)pyridin-3-amine
• (R)-6-(1-Amino-2-methyl-propyl)-pyridin-3-ylamine

• MDL： MFCD11508936
• Inchi： 1S/C9H15N3/c1-6(2)9(11)8-4-3-7(10)5-12-8/h3-6,9H,10-11H2,1-2H3/t9-/m1/s1
• InChI Key： YJIDXJHRWSTELB-SECBINFHSA-N
• SMILES： N[C@@H](C1C=CC(=CN=1)N)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 136
• XLogP3: 0.4
• Topological Polar Surface Area: 64.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on (R)-6-(1-Amino-2-methyl-propyl)-pyridin-3-ylamine

Compound CAS No. 1187930-36-4: (R)-6-(1-Amino-2-methyl-propyl)-pyridin-3-ylamine

The compound with CAS number 1187930-36-4, commonly referred to as (R)-6-(1-Amino-2-methyl-propyl)-pyridin-3-ylamine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with an amino group and a substituted propyl chain, making it a promising candidate for various applications.

The chemical structure of (R)-6-(1-Amino-2-methyl-propyl)-pyridin-3-ylamine consists of a pyridine ring, a nitrogen-containing aromatic heterocycle, with an amino group attached at the 3-position and a substituted propyl chain at the 6-position. The stereochemistry at the chiral center is specified as (R), which is crucial for its biological activity and selectivity. This configuration ensures that the compound interacts specifically with target molecules, making it valuable in drug design and development.

Recent studies have highlighted the potential of this compound in the development of novel pharmaceutical agents. Researchers have explored its role as a building block in the synthesis of bioactive molecules, particularly in the context of enzyme inhibition and receptor modulation. For instance, its ability to act as a ligand for certain G-protein coupled receptors (GPCRs) has been extensively investigated, suggesting its utility in treating conditions such as hypertension and neurodegenerative diseases.

In addition to its pharmacological applications, (R)-6-(1-Amino-2-methyl-propyl)-pyridin-3-ylamine has also found relevance in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials for flexible electronics and optoelectronic devices. Recent advancements in this area have demonstrated its potential as a component in organic field-effect transistors (OFETs), where its stability and conductivity are advantageous.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyridine derivative followed by selective substitution reactions to introduce the amino group and the substituted propyl chain. The stereochemistry is controlled during these steps to ensure the desired (R) configuration. Recent innovations in catalytic asymmetric synthesis have improved the efficiency and yield of this process, making large-scale production more feasible.

From an environmental standpoint, studies on the degradation pathways of (R)-6-(1-Amino-2-methyl-propyl)-pyridin-3-ylamine have shown that it undergoes rapid biodegradation under aerobic conditions, minimizing its environmental footprint. This property is particularly important for its application in agrochemicals and other industries where eco-friendliness is a priority.

In conclusion, CAS number 1187930-36-4 represents a versatile compound with significant potential across multiple disciplines. Its unique structure, stereochemistry, and functional groups make it an invaluable tool in drug discovery, materials science, and beyond. As research continues to uncover new applications and improve synthetic methods, this compound is poised to play an increasingly important role in advancing technological and medical frontiers.